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Compound of Interest

Compound Name: 5-Bromo-2-methoxybenzaldehyde

Cat. No.: B189313

An In-depth Technical Guide to 5-Bromo-2-methoxybenzaldehyde: Synonyms, Properties,
and Synthetic Methodologies

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of key chemical intermediates is paramount. 5-Bromo-2-
methoxybenzaldehyde is a versatile aromatic aldehyde that serves as a crucial building block
in the synthesis of a wide array of complex organic molecules, including pharmaceuticals and
agrochemicals.[1][2] This technical guide provides a detailed overview of its synonyms,
alternative names, physicochemical properties, and key synthetic protocols.

Nomenclature and Identification

Correctly identifying a chemical compound is fundamental for seamless research and
collaboration. 5-Bromo-2-methoxybenzaldehyde is known by several alternative names and
identifiers in chemical literature and databases. A consolidated list is provided below for easy
reference.
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Identifier Type Identifier
IUPAC Name 5-bromo-2-methoxybenzaldehyde[2][3]
CAS Number 25016-01-7[1][2][4][5]

2-Methoxy-5-bromobenzaldehyde[1][2][4], 5-
Bromo-o-anisaldehyde[1][2][5], 5-Bromo-2-
anisaldehyde[2][4], Benzaldehyde, 5-bromo-2-
methoxy-[1][2], o-Anisaldehyde, 5-bromo-[1][2]

Synonyms

3-Bromo-6-methoxybenzaldehyde[1], 5-Bromo-
Ortho-Anisaldehyde[1]

Alternative Names

Linear Formula BrCsH3(OCH3)CHO[5]

Molecular Formula CsH7BrO2[1][4]

Physicochemical Properties

The physical and chemical properties of 5-Bromo-2-methoxybenzaldehyde are critical for its
handling, storage, and application in synthetic chemistry. The compound is typically a white to
yellow or light brown crystalline powder.[4]

Property Value

Molecular Weight 215.04 g/mol [2][5]

Appearance White to yellow crystalline powder[4]
Melting Point 116-119 °C

Purity > 98% (HPLC)[4], 99%][5]

Solubilit Soluble in organic solvents like ethanol and
olubili
Y dichloromethane; limited solubility in water.[6]

Storage Store at 0-8°CJ[4]

Synthetic Protocols
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The synthesis of 5-Bromo-2-methoxybenzaldehyde can be achieved through various routes.
One common method is the formylation of p-bromoanisole. Below is a detailed experimental
protocol for this synthesis.

Synthesis of 5-Bromo-2-methoxybenzaldehyde via
Formylation of p-Bromoanisole

This protocol is based on the electrophilic formylation of p-bromoanisole using titanium
tetrachloride and dichloromethyl methyl ether.[5]

Materials:

¢ p-Bromoanisole

 Titanium tetrachloride (TiCla)

o Dichloromethyl methyl ether

e Methylene chloride (CH2Cl2)

» Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate (MgSQOa)

Procedure:

e Cool a solution of p-bromoanisole (1.0 eq) in methylene chloride to 0 °C.
e Add titanium tetrachloride (2.0 eq) dropwise to the cooled solution.

o After 10 minutes, add dichloromethyl methyl ether (1.1 eq) dropwise and stir the reaction for
90 minutes at 0-10 °C.

e Quench the reaction by pouring it into an excess of saturated sodium bicarbonate solution
and methylene chloride.
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o Separate the organic layer, wash with saturated sodium bicarbonate solution, followed by
brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

» Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl
acetate gradient) to afford 5-Bromo-2-methoxybenzaldehyde.[5]

A visual representation of this synthetic workflow is provided below.
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Caption: Synthetic workflow for 5-Bromo-2-methoxybenzaldehyde.
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Applications in Research and Development

5-Bromo-2-methoxybenzaldehyde is a valuable intermediate in the synthesis of various
biologically active molecules. Its functional groups—the aldehyde, the bromo substituent, and
the methoxy group—provide multiple reaction sites for building complex molecular
architectures.[2] It serves as a precursor for the synthesis of pharmaceuticals, particularly anti-
inflammatory and analgesic drugs.[1] Furthermore, this compound is utilized in the
development of agrochemicals, such as pesticides and herbicides.[1]

While specific signaling pathways directly modulated by 5-Bromo-2-methoxybenzaldehyde
are not extensively documented, its derivatives have shown potential in areas like cancer
research. For instance, related benzyloxybenzaldehyde derivatives have demonstrated
cytotoxic effects against cancer cell lines. The biological potential of compounds synthesized
from this scaffold highlights its importance in drug discovery and development.

Conclusion

5-Bromo-2-methoxybenzaldehyde is a key chemical intermediate with a well-defined profile
of synonyms, properties, and synthetic routes. Its versatility makes it an indispensable tool for
chemists in academia and industry. The detailed information provided in this guide is intended
to support researchers in their efforts to synthesize novel compounds with potential therapeutic
and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromo-2-methoxybenzaldehyde synonyms and
alternative names]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189313#5-bromo-2-methoxybenzaldehyde-
synonyms-and-alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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